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Compound of Interest

Compound Name: Cy7 NHS ester

Cat. No.: B3026479 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and procedural accuracy is paramount. This guide provides essential, immediate safety and

logistical information for handling Cy7 NHS ester, a near-infrared fluorescent dye. It offers

step-by-step guidance, from initial handling to final disposal, to foster a secure and efficient

laboratory environment.

Immediate Safety and Handling Precautions
Cy7 NHS ester, while a valuable tool in biological imaging, requires careful handling to

minimize exposure and ensure stability. The following table summarizes the key safety and

handling information.
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Parameter Specification Source

Appearance Dark green powder [1][2]

Solubility
Soluble in organic solvents like

DMSO and DMF.
[1]

Storage Conditions

Store at -20°C in the dark,

desiccated. Can be

transported at room

temperature for up to three

weeks.

[1][2][3][4]

Hazard Statements

May be harmful if inhaled,

swallowed, or in contact with

skin. May cause eye and skin

irritation.

[5]

Personal Protective Equipment

Safety glasses or goggles,

nitrile gloves, and a lab coat

are mandatory.

[6]

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is crucial when working with Cy7 NHS ester.
The following table details the recommended PPE for various handling scenarios.
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PPE Category Recommended Equipment Rationale

Eye Protection

Chemical splash goggles or

safety glasses with side

shields.

To protect eyes from splashes

of the chemical solution.

Hand Protection Nitrile gloves. To prevent skin contact.

Body Protection

Laboratory coat. A chemical-

resistant apron is

recommended for larger

quantities or when splashing is

likely.

To protect skin and clothing

from contamination.

Respiratory Protection

Generally not required in a

well-ventilated area. Use a

NIOSH-approved respirator if

aerosols or dust may be

generated.

To prevent inhalation of dust or

aerosols.

Step-by-Step Handling and Experimental Protocol
Proper handling from reception to use is critical for both safety and experimental success. The

following workflow outlines the key steps for handling and using Cy7 NHS ester for a typical

protein conjugation experiment.
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Workflow for Handling Cy7 NHS Ester

Preparation

Conjugation Reaction

Purification and Storage

Receiving and Storage
(Store at -20°C, desiccated, protected from light)

Equilibrate to Room Temperature
(Before opening to prevent moisture condensation)

Reconstitution
(Dissolve in anhydrous DMSO or DMF to create a stock solution)

Conjugation
(Add Cy7 NHS ester stock solution to protein solution)

Prepare Protein Solution
(In amine-free buffer, pH 8.0-9.0)

Incubation
(Room temperature, protected from light)

Purification
(Separate labeled protein from free dye using gel filtration or dialysis)

Storage of Conjugate
(Store at -20°C or 4°C, protected from light)

Click to download full resolution via product page

Workflow for handling Cy7 NHS ester from reception to storage of the final conjugate.
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Experimental Protocol: Antibody Labeling
This protocol provides a general guideline for labeling an antibody with Cy7 NHS ester.[1][3][5]

[7]

Prepare the Antibody Solution: Dissolve the antibody in an amine-free buffer (e.g., 0.1 M

sodium bicarbonate buffer) to a concentration of 2-10 mg/mL.[8][9] The optimal pH for the

reaction is between 8.0 and 9.0.[7][10] If the buffer contains primary amines like Tris or

glycine, the antibody must be dialyzed against a suitable buffer such as PBS.[8]

Prepare the Cy7 NHS Ester Stock Solution: Immediately before use, dissolve the Cy7 NHS
ester in anhydrous DMSO or DMF to a concentration of 10 mg/mL.[3][7] This solution is

sensitive to moisture and should be used promptly.[5]

Perform the Conjugation Reaction: While gently vortexing the antibody solution, slowly add

the desired amount of the Cy7 NHS ester stock solution. A common starting point is a 10:1

molar ratio of dye to antibody.[1]

Incubate: Incubate the reaction mixture for 1 hour at room temperature with continuous

stirring, protected from light.[3]

Purify the Conjugate: Separate the labeled antibody from the unreacted dye using a gel

filtration column (e.g., Sephadex G-25) or dialysis.[3][5]

Store the Labeled Antibody: Store the purified conjugate at 4°C for short-term storage or at

-20°C for long-term storage, always protected from light.[7]

Disposal Plan
Proper disposal of Cy7 NHS ester and all associated waste is essential to maintain a safe

laboratory environment and comply with regulations. All waste generated should be treated as

chemical waste.
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Waste Stream Disposal Procedure

Unused/Expired Solid Cy7 NHS Ester
Collect in a designated hazardous waste

container. Do not dispose of in regular trash.

Concentrated Solutions (in DMSO/DMF)
Collect in a sealed, labeled hazardous waste

container. Never dispose of down the drain.

Aqueous Waste from Labeling Reactions

1. Quench: Ensure the reactive NHS ester is

hydrolyzed by adjusting the pH to between 7.0

and 8.5 and letting it stand for several hours.[2]

2. Collect: Transfer the quenched solution to a

designated aqueous hazardous waste container.

Contaminated Solid Waste (Gloves, tips, etc.)
Place in a designated solid hazardous waste

container.

All hazardous waste containers must be clearly labeled with "Hazardous Waste" and the

chemical name.[2] Contact your institution's Environmental Health and Safety (EHS)

department for pickup and final disposal.[2]

First Aid Measures
In the event of exposure, immediate and appropriate action is critical.
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Exposure Route First Aid Procedure Source

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Seek

medical attention.

[5][11]

Skin Contact

Immediately wash the affected

area with soap and copious

amounts of water for at least

15 minutes. Remove

contaminated clothing. Seek

medical attention if irritation

persists.

[5][12]

Inhalation

Move the individual to fresh air.

If breathing is difficult,

administer oxygen. Seek

medical attention.

[5][12]

Ingestion

Do NOT induce vomiting.

Wash out the mouth with

water, provided the person is

conscious. Seek medical

attention immediately.

[5][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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